Cas no 919097-87-3 (1H-Tetrazole, 1-[2,6-bis(1-methylethyl)cyclohexyl]-5-iodo-)

1H-Tetrazole, 1-[2,6-bis(1-methylethyl)cyclohexyl]-5-iodo- structure
919097-87-3 structure
Product Name:1H-Tetrazole, 1-[2,6-bis(1-methylethyl)cyclohexyl]-5-iodo-
CAS No:919097-87-3
MF:C13H23IN4
MW:362.252994775772
CID:766437
PubChem ID:71425656
Update Time:2025-04-19

1H-Tetrazole, 1-[2,6-bis(1-methylethyl)cyclohexyl]-5-iodo- Chemical and Physical Properties

Names and Identifiers

    • 1H-Tetrazole, 1-[2,6-bis(1-methylethyl)cyclohexyl]-5-iodo-
    • 1-[2,6-di(propan-2-yl)cyclohexyl]-5-iodotetrazole
    • 919097-87-3
    • 1-[2,6-Di(propan-2-yl)cyclohexyl]-5-iodo-1H-tetrazole
    • DTXSID70844438
    • Inchi: 1S/C13H23IN4/c1-8(2)10-6-5-7-11(9(3)4)12(10)18-13(14)15-16-17-18/h8-12H,5-7H2,1-4H3
    • InChI Key: GLCAIAWFODBSLN-UHFFFAOYSA-N
    • SMILES: IC1=NN=NN1C1C(C(C)C)CCCC1C(C)C

Computed Properties

  • Exact Mass: 362.09674g/mol
  • Monoisotopic Mass: 362.09674g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 256
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.4
  • Topological Polar Surface Area: 43.6Ų
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